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Compound of Interest

Compound Name: Silicon tetraacetate

Cat. No.: B1584499 Get Quote

An In-depth Technical Guide to Silicon Tetraacetate (CAS 562-90-3)

Introduction
Silicon tetraacetate, also known by its IUPAC name triacetyloxysilyl acetate and CAS number

562-90-3, is an organosilicon compound with the chemical formula Si(CH₃COO)₄.[1][2] It is a

versatile and highly reactive compound, appearing as a white, extremely hygroscopic

crystalline solid.[1][3][4] Its high reactivity, particularly with water, makes it a valuable precursor

in various chemical syntheses and material science applications.[5] This guide provides a

comprehensive overview of silicon tetraacetate, focusing on its physicochemical properties,

safety information, experimental protocols, and key applications relevant to research and

development professionals.

Physicochemical Properties
Silicon tetraacetate is characterized by its sensitivity to moisture and well-defined thermal

properties. It is moderately soluble in solvents like acetone and benzene.[1][6] Key quantitative

data are summarized in the table below.
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Property Value Reference

CAS Number 562-90-3 [1][2][3][6][7][8][9][10][11]

Molecular Formula C₈H₁₂O₈Si [1][3][7]

Molecular Weight 264.26 g/mol [1][2][3][7]

Appearance
White crystalline solid,

extremely hygroscopic
[1][3][4]

Melting Point 110-115 °C [2][8][9][11]

Boiling Point 148 °C at 5-7 mmHg (hPa) [1][2][6][9][11]

Decomposition
Decomposes at 160-170 °C,

evolving acetic anhydride
[1]

Vapor Density >1 (vs air) [2]

Solubility
Moderately soluble in acetone

and benzene
[1][6][9]

Safety and Handling
Silicon tetraacetate is a corrosive substance that requires careful handling. It reacts violently

with water, releasing irritating gases.[1][3][4] Due to its hazardous nature, appropriate personal

protective equipment (PPE), including eye shields, face shields, gloves, and a suitable

respirator, is mandatory.[2]
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Hazard Information Details Reference

GHS Pictogram GHS05 (Corrosion) [2]

Signal Word Danger [2][8]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[2][3][8]

Precautionary Statements

P260, P280,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363

[2][8]

Storage Class
8A - Combustible corrosive

hazardous materials
[2]

Storage Temperature -20°C to 8°C, sealed and dry [2][11]

Primary Hazards

Corrosive to skin, eyes, and

respiratory tract.[3][4]

Inhalation may lead to

chemical pneumonitis.[3][4]

Chemical Reactivity and Pathways
The most significant chemical property of silicon tetraacetate is its facile hydrolysis. In the

presence of water or moisture, it rapidly hydrolyzes to form silicic acid (Si(OH)₄) and acetic

acid. This reaction is the foundation for its use in sol-gel processes and as a precursor for

silica-based materials.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1584499?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/silicon-tetraacetate.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/345156
https://pubchem.ncbi.nlm.nih.gov/compound/Silicon-tetraacetate
https://haz-map.com/Agents/8700
https://www.innospk.com/en/?news/YZQ-silicon-tetraacetate-chemical-properties-and-market-prospects-from-a-leading-manufacturer
https://aksci.com/item_detail.php?cat=7926AF
https://www.scbt.com/p/silicon-tetraacetate-562-90-3
https://ereztech.com/product/siliconiv-acetate-562-90-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3263967.htm
https://www.chemicalbook.com/msds/silicon-tetraacetate.htm
https://www.myskinrecipes.com/shop/en/analytical-chemicals/234843-silicon-tetraacetate.html
https://www.benchchem.com/product/b1584499#silicon-tetraacetate-cas-number-562-90-3-information
https://www.benchchem.com/product/b1584499#silicon-tetraacetate-cas-number-562-90-3-information
https://www.benchchem.com/product/b1584499#silicon-tetraacetate-cas-number-562-90-3-information
https://www.benchchem.com/product/b1584499#silicon-tetraacetate-cas-number-562-90-3-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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